Cas no 2548979-50-4 (1-(2-methoxyphenyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine)

• Product Name: 1-(2-methoxyphenyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine
• CAS No: 2548979-50-4
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 5311633
• PubChem ID: 154830183
• Update Time: 2025-05-25

1-(2-methoxyphenyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine
• F6754-7759
• 2548979-50-4
• AKOS040724807
• 4-[4-(2-Methoxyphenyl)-1-piperazinyl]-7-methylthieno[3,2-d]pyrimidine

• Inchi： 1S/C18H20N4OS/c1-13-11-24-17-16(13)19-12-20-18(17)22-9-7-21(8-10-22)14-5-3-4-6-15(14)23-2/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： XDSVSUSDXUYROF-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C3=CC=CC=C3OC)CC2)=C2SC=C(C)C2=N1

Computed Properties

• Exact Mass: 340.13578245g/mol
• Monoisotopic Mass: 340.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.9±50.0 °C(Predicted)
• pka: 5.84±0.40(Predicted)

Additional information on 1-(2-methoxyphenyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine

1-(2-Methoxyphenyl)-4-{7-Methylthieno[3,2-d]pyrimidin-4-yl}Piperazine: A Comprehensive Overview

1-(2-Methoxyphenyl)-4-{7-Methylthieno[3,2-d]pyrimidin-4-yl}Piperazine, with CAS No. 2548979-50-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which serves as a versatile scaffold for various bioactive molecules. The presence of the 7-methylthieno[3,2-d]pyrimidine moiety introduces unique electronic and steric properties, making this compound a promising candidate for drug development.

The synthesis of 1-(2-Methoxyphenyl)-4-{7-Methylthieno[3,2-d]pyrimidin-4-yl}Piperazine involves a multi-step process that combines principles of heterocyclic chemistry and nucleophilic substitution. The key steps include the formation of the thienopyrimidine ring system and its subsequent coupling with the piperazine backbone. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research purposes.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Studies have shown that 1-(2-Methoxyphenyl)-4-{7-Methylthieno[3,2-d]pyrimidin-4-yl}Piperazine exhibits potent inhibitory activity against several kinases, such as Aurora kinases and tyrosine kinases. This makes it a valuable tool for exploring therapeutic interventions in oncology and immunology.

In addition to its enzymatic activity, this compound has demonstrated excellent pharmacokinetic properties. Preclinical studies indicate good oral bioavailability and minimal toxicity profiles, which are essential attributes for drug candidates. The incorporation of the methoxyphenyl group enhances solubility and stability, further contributing to its suitability as a lead molecule in drug discovery programs.

The structural uniqueness of 1-(2-Methoxyphenyl)-4-{7-Methylthieno[3,2-d]pyrimidin-4-yl}Piperazine also lends itself to applications in materials science. Its ability to form stable coordination complexes with metal ions has been explored for potential use in catalysis and sensor technologies. Researchers have reported enhanced catalytic efficiency in reactions involving transition metals when this compound is used as a ligand.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular interactions of this compound. Advanced molecular docking studies have revealed specific binding modes that contribute to its high affinity for target proteins. These findings have facilitated the design of analogs with improved potency and selectivity, paving the way for next-generation therapeutics.

In conclusion, CAS No. 2548979-50-4, or 1-(2-Methoxyphenyl)-4-{7-Methylthieno[3,2-d]pyrimidin-4-yl}Piperazine, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with favorable pharmacokinetic properties and potent biological activity, positions it as a key player in both academic research and industrial drug development.